Cas no 2877651-94-8 (N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine)

N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine is a specialized heterocyclic compound featuring an imidazopyrazine core substituted with a trifluoromethyl group and an allylamine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for further functionalization. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the allylamine substituent offers opportunities for selective derivatization via click chemistry or cross-coupling reactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery, particularly in the development of kinase inhibitors or bioactive small molecules. The compound's purity and stability under standard conditions further support its use in synthetic workflows.
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine structure
2877651-94-8 structure
Product Name:N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
CAS No:2877651-94-8
MF:C10H9F3N4
MW:242.200471639633
CID:5309304
PubChem ID:165431848
Update Time:2025-06-08

N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS040888173
    • 2877651-94-8
    • N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
    • F6839-1951
    • N-2-Propen-1-yl-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
    • Inchi: 1S/C10H9F3N4/c1-2-3-14-8-9-16-7(10(11,12)13)6-17(9)5-4-15-8/h2,4-6H,1,3H2,(H,14,15)
    • InChI Key: IGIXSTQBTUMHLD-UHFFFAOYSA-N
    • SMILES: C12=NC(C(F)(F)F)=CN1C=CN=C2NCC=C

Computed Properties

  • Exact Mass: 242.07793079g/mol
  • Monoisotopic Mass: 242.07793079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 1.52±0.30(Predicted)

N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6839-1951-2μmol
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
2μmol
$85.5 2023-09-07
Life Chemicals
F6839-1951-5μmol
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
5μmol
$94.5 2023-09-07
Life Chemicals
F6839-1951-10μmol
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
10μmol
$103.5 2023-09-07
Life Chemicals
F6839-1951-20μmol
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
20μmol
$118.5 2023-09-07
Life Chemicals
F6839-1951-1mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
1mg
$81.0 2023-09-07
Life Chemicals
F6839-1951-2mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
2mg
$88.5 2023-09-07
Life Chemicals
F6839-1951-3mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
3mg
$94.5 2023-09-07
Life Chemicals
F6839-1951-4mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
4mg
$99.0 2023-09-07
Life Chemicals
F6839-1951-5mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
5mg
$103.5 2023-09-07
Life Chemicals
F6839-1951-10mg
N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine
2877651-94-8
10mg
$118.5 2023-09-07

Additional information on N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine

Professional Introduction to N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine (CAS No. 2877651-94-8)

N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2877651-94-8, belongs to the class of imidazopyrazine derivatives, which are known for their diverse pharmacological effects. The presence of a trifluoromethyl group and an allyl amine moiety in its structure contributes to its distinctive chemical and biological characteristics, making it a promising candidate for further investigation.

The imidazo[1,2-a]pyrazine core is a well-studied scaffold in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a trifluoromethyl group at the 2-position of the imidazopyrazine ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and bioavailability. Additionally, the allyl amine substituent at the 8-position introduces a potential site for further functionalization, allowing for the development of novel derivatives with enhanced pharmacological profiles.

Recent studies have highlighted the importance of imidazopyrazine derivatives in the development of new therapeutic agents. For instance, compounds with similar structural motifs have shown promising results in preclinical trials for the treatment of various diseases. The N-(prop-2-en-1-yl) moiety in N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine is particularly noteworthy, as it may contribute to the compound's ability to interact with biological targets. This interaction could potentially lead to therapeutic effects by modulating key cellular pathways.

One of the most exciting aspects of this compound is its potential application in oncology research. The combination of a trifluoromethyl group and an imidazopyrazine core has been associated with enhanced binding affinity to biological receptors, which is essential for developing effective anticancer drugs. Furthermore, the allyl amine functionality provides a versatile platform for designing molecules that can selectively target cancer cells while minimizing side effects on healthy tissues. Current research is exploring how modifications at this position can improve drug potency and selectivity.

The synthesis of N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions. The subsequent functionalization at the 8-position with an allyl amine requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

In terms of biological activity, preliminary studies suggest that N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine may exhibit properties similar to other imidazopyrazine derivatives. These studies often involve in vitro assays to evaluate interactions with specific biological targets such as enzymes or receptors. The presence of both a trifluoromethyl group and an allyl amine moiety suggests potential dual-targeting capabilities, which could be advantageous for developing multifunctional drugs.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs), which are often involved in critical cellular processes. Imidazopyrazine derivatives have shown promise in this area due to their ability to bind to hydrophobic pockets on protein surfaces. N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine could be a valuable tool in this context, offering a unique structural framework for designing PPI modulators.

Future research directions may include exploring the compound's potential as an intermediate in drug discovery programs. By modifying various functional groups within its structure, scientists can generate libraries of analogs with tailored biological activities. This approach allows for rapid screening and identification of lead compounds that can be further optimized for therapeutic use. The versatility of N-(prop-2-en-1-yl)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-amine makes it an attractive candidate for such explorations.

Another area of interest is the development of novel synthetic routes that improve yield and reduce costs associated with producing complex heterocyclic compounds. Techniques such as flow chemistry and microwave-assisted synthesis have shown promise in accelerating reaction times while maintaining high selectivity. Implementing these methods could make it more feasible to produce N-(prop-2-en-1-y]-2-(trifluoromethyl)imidazo[1,2-a]pyrazin]-8-am ine on a larger scale.

In conclusion, N-(prop--en--yl)--(trifluoromethyl)imiazop yra zin--8-am ine (CAS No.--287765--94--8) is a fascinating compound with significant potential in pharmaceutical research Its unique structural features including th e presence o f both --a trif luoro methyl group--and --an allyl am ine moiety--make it an attractive candidate f or further investigation into its biologic al activities particularly i n oncology Research efforts continue t o explore its synthetic possibilities --biological interactions--and --potential therapeutic applications making it --a valuable asset--i n drug discovery programs today

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited